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Abstract
Barium isopropoxide, a key organometallic reagent and precursor, holds significant

importance in various chemical syntheses and materials science applications. This technical

guide provides an in-depth overview of its chemical formula, molecular structure, and physical

properties. Furthermore, it offers a detailed experimental protocol for its synthesis and

illustrates its molecular structure and role as a precursor through clear, concise diagrams. This

document is intended to serve as a valuable resource for researchers and professionals

engaged in chemical research and development.

Chemical Identity and Properties
Barium isopropoxide is an alkaline earth metal alkoxide. It is a white to yellow-brown powder

that is highly reactive with water.[1]

Chemical Formula
The chemical formula for barium isopropoxide can be represented in several ways:

Molecular Formula: C₆H₁₄BaO₂[1][2][3][4]

Linear Formula: Ba(OCH(CH₃)₂)₂[5][6][7]
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Chemical Structure
The structure of barium isopropoxide consists of a central barium cation (Ba²⁺) ionically

bonded to two isopropoxide anions ([OCH(CH₃)₂]⁻). The IUPAC name for this compound is

barium(2+);propan-2-olate.[3] The spatial arrangement of the isopropoxide groups around the

barium center can be complex, often forming oligomeric or polymeric structures in the solid

state.

SMILES String: CC(C)O[Ba]OC(C)C[5][6][7]

Physicochemical Data
A summary of the key quantitative data for barium isopropoxide is presented in Table 1 for

easy reference and comparison.

Property Value References

Molecular Weight 255.50 g/mol [3][5][6][7]

Appearance White to yellow-brown powder [1]

Melting Point 200 °C (decomposes) [1][4][5][6][7][8]

Specific Gravity 0.89 [1]

Solubility
Soluble in alcohols, ketones,

and esters. Reacts with water.
[1][4]

Vapor Pressure 81.3 mmHg at 25°C [1]

Table 1: Physicochemical Properties of Barium Isopropoxide

Synthesis of Barium Isopropoxide: An Experimental
Protocol
The synthesis of barium isopropoxide is typically achieved through the direct reaction of

barium metal with anhydrous isopropanol. This method is a common route for the preparation

of alkaline earth metal alkoxides.
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Materials and Equipment
Barium metal, high purity

Anhydrous isopropanol

An inert atmosphere glovebox or Schlenk line

Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Heating mantle

Cannula for liquid transfer

Filtration apparatus (e.g., Schlenk filter)

Solvent trap

Detailed Methodology
Note: This reaction is highly sensitive to moisture and air. All procedures must be carried out

under a dry, inert atmosphere (e.g., nitrogen or argon).

Preparation: Cut the barium metal into small pieces inside an inert atmosphere glovebox to

increase the surface area for reaction.

Reaction Setup: In the glovebox, add the freshly cut barium metal to a dry round-bottom

flask containing a magnetic stir bar.

Solvent Addition: Slowly add an excess of anhydrous isopropanol to the flask via a cannula.

The isopropanol should be freshly distilled from a suitable drying agent.

Reaction Initiation: If the reaction does not initiate spontaneously, gentle heating may be

applied using a heating mantle. The reaction is exothermic and will produce hydrogen gas.

Ensure the reaction vessel is properly vented through a bubbler.

Reflux: Once the reaction begins, maintain a gentle reflux until all the barium metal has

dissolved. This may take several hours.
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Filtration: After the reaction is complete and the solution has cooled to room temperature,

filter the resulting solution through a Schlenk filter to remove any unreacted barium or

impurities.

Product Isolation: The product, barium isopropoxide, can be isolated by removing the

excess isopropanol under reduced pressure. The resulting solid should be a white or off-

white powder.

Storage: Store the final product in a sealed container under an inert atmosphere to prevent

decomposition due to moisture.

Molecular and Application-Oriented Visualizations
The following diagrams, generated using the DOT language, illustrate the structure of barium
isopropoxide and its role in a common application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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